2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole

• IUPAC Name: 2-(4-benzo[e][1,3]benzothiazol-2-ylbutyl)benzo[g][1,3]benzothiazole
• InChI: InChI=1S/C26H20N2S2/c1-3-9-19-17(7-1)14-16-22-25(19)28-24(29-22)12-6-5-11-23-27-21-15-13-18-8-2-4-10-20(18)26(21)30-23/h1-4,7-10,13-16H,5-6,11-12H2
• InChI Key: DMKNAYXXAUOOGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(S3)CCCCC4=NC5=C(S4)C6=CC=CC=C6C=C5
• Molecular Formula: C26H20N2S2
• Molecular Weight: 424.6 g/mol

Description

“2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole” is a complex organic compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles are greatly affected by the substituents on the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Scientific Research Applications

2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole has been the focus of scientific research due to its potential applications in different fields. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. In material science, this compound has been studied for its potential as a fluorescent probe for sensing and imaging applications. In environmental science, this compound has been studied for its potential as a photocatalyst for the degradation of organic pollutants.

Mechanism of Action

Target of Action

The primary targets of 2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole are the potassium channels KCa3.1, KCa2.2, KCa2.1, and KCa2.3 . These channels play a crucial role in maintaining the membrane potential and regulating the cellular excitability.

Mode of Action

The compound acts as a potassium channel activator . It interacts with its targets, the potassium channels, and enhances the endothelium-derived hyperpolarizing factor (EDHF) response . This interaction results in the opening of the potassium channels, leading to an efflux of potassium ions, hyperpolarization of the cell membrane, and ultimately, a decrease in cellular excitability .

Biochemical Pathways

The activation of potassium channels by this compound affects several biochemical pathways. The most significant is the EDHF pathway, which is involved in the regulation of vascular tone . The activation of this pathway leads to vasodilation, which can lower blood pressure .

Result of Action

The activation of potassium channels by this compound leads to a decrease in cellular excitability . This can result in various molecular and cellular effects, such as the relaxation of vascular smooth muscle cells, leading to vasodilation and a decrease in blood pressure .

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole in lab experiments include its unique properties, which make it suitable for use in different areas of research. However, there are limitations to using this compound in lab experiments, including the need for specific reagents and conditions for its synthesis and the limited understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 2-(4-(Naphtho[1,2-d]thiazol-2-yl)butyl)naphtho[2,1-d]thiazole. In medicinal chemistry, further studies are needed to understand the mechanism of action of this compound and its potential as an anticancer agent. In material science, further studies are needed to explore the potential of this compound as a fluorescent probe for sensing and imaging applications. In environmental science, further studies are needed to explore the potential of this compound as a photocatalyst for the degradation of organic pollutants. Additionally, further studies are needed to optimize the synthesis method of this compound and to develop new derivatives with improved properties.